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Compound Focus: Gisadenafil Besylate

CAS No.: 334827-98-4

Cat. No.: S004610

Get Quote

Chemical Information of Gisadenafil Besylate

The table below summarizes the available technical data for Gisadenafil besylate as a bulk reference

standard.

Property Description

CAS Number 334827-98-4 [1]

Molecular Formula C₂₃H₃₃N₇O₅S•C₆H₆O₃S [1]

Molecular Weight 677.79 g/mol [1]

Application Phosphodiesterase-5 (PDE5) inhibitor [1]

Primary Supplier Santa Cruz Biotechnology (SCBT) [1]

For Research Use Only Not for diagnostic or therapeutic use [1]
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A Certificate of Analysis (CoA) is a crucial document that provides quality control data for a specific product

batch, including results of purity, identity, and potency testing.

Direct Source: The supplier Santa Cruz Biotechnology (SCBT) explicitly states that lot-specific
data is available on its CoA and should be referred to [1]. This is the standard practice for reputable

chemical suppliers.
Acquisition Process: A batch-specific CoA is generated for each manufacturing lot and is almost

always available to customers upon purchase or by request using the specific product and lot
number.

For Gisadenafil besylate, you would need to purchase a specific lot (e.g., sc-361185) and request the CoA

directly from SCBT, as it is not publicly posted.

Troubleshooting Common Experimental Issues

The following table addresses potential issues researchers may encounter when working with PDE5

inhibitors like Gisadenafil besylate.

Issue Possible Cause Suggested Solution

Unexpectedly low
biological activity

Compound degradation
due to improper storage, or

use of an outdated batch.

Verify storage conditions (-20°C). Use a fresh, in-
date batch and consult the CoA for purity. Confirm

identity via analytical methods (e.g., HPLC, MS).

Low purity in
analysis

Chemical degradation or

initial low purity of the
batch.

Cross-reference the CoA's purity data (e.g., by

HPLC). Repurify the compound if necessary.
Always record the lot number for traceability.

Solubility
problems in buffer

The besylate salt form may
have limited solubility in

aqueous solutions.

First dissolve in a small volume of a suitable
solvent like DMSO, then dilute into the aqueous

buffer. Ensure final DMSO concentration is
compatible with the assay system.
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Q1: What is the primary pharmacological target of Gisadenafil besylate? A1: Gisadenafil besylate is

characterized as a PDE5 inhibitor [1]. It works by blocking the phosphodiesterase-5 enzyme, leading to

increased levels of cyclic guanosine monophosphate (cGMP).

Q2: Is Gisadenafil besylate approved for human therapeutic use? A2: No. The available information

specifies that Gisadenafil besylate is sold "For Research Use Only" and is "Not Intended for Diagnostic

or Therapeutic Use" [1].

Q3: Our experiment requires a highly pure compound. How can we ensure quality? A3: The single

most important step is to obtain and review the batch-specific Certificate of Analysis (CoA) from the

supplier before use. This document provides verified data on purity, identity, and strength for that specific lot

[1].

Experimental Workflow for Certificate Verification

For clarity in your laboratory's standard operating procedures, the following diagram outlines the

recommended workflow for verifying and using a chemical reference standard.
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Order Chemical

Receive Product
and Documentation

Locate Lot Number
on Product Vial

Retrieve Certificate of Analysis
(CoA) from Supplier

Cross-Check Lot Numbers
(Vial vs. CoA)

Verify CoA Specifications:
- Purity

- Identity
- Potency

Do CoA results
meet experimental

requirements?

Approve for Use
in Experiment

 Yes

Do Not Use
Contact Supplier

 No
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in Experiment Contact Supplier

Click to download full resolution via product page

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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